Cas no 1019111-62-6 (2-bromo-5-(propan-2-yl)-1,3,4-thiadiazole)

• Product Name: 2-bromo-5-(propan-2-yl)-1,3,4-thiadiazole
• CAS No: 1019111-62-6
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• MDL: MFCD09965539
• CID: 1076535
• PubChem ID: 46942155
• Update Time: 2025-10-23

2-bromo-5-(propan-2-yl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-isopropyl-1,3,4-thiadiazole
• 2-bromo-5-(propan-2-yl)-1,3,4-thiadiazole
• CTK8D3625
• I14-12938
• MolPort-011-144-416
• RP26296
• 2-Bromo-5-isopropyl-[1,3,4]thiadiazole
• SY123500
• A897014
• 1019111-62-6
• AKOS012690222
• ALBB-022385
• 1,3,4-thiadiazole, 2-bromo-5-(1-methylethyl)-
• 2-bromo-5-propan-2-yl-1,3,4-thiadiazole
• DB-364839
• MFCD09965539
• EN300-107162
• CS-D0371
• 2-Bromo-5-isopropyl-1,3,4-thiadiazole, AldrichCPR
• AS-66621
• Z1136468833
• SCHEMBL19454251
• DTXSID20677531
• F2169-0002

• MDL： MFCD09965539
• Inchi： 1S/C5H7BrN2S/c1-3(2)4-7-8-5(6)9-4/h3H,1-2H3
• InChI Key： ONBQFBOZPYFOOQ-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C(C)C)S1

Computed Properties

• Exact Mass: 205.95133g/mol
• Monoisotopic Mass: 205.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.573±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 258.1±23.0 ºC (760 Torr),
• Flash Point: 109.9±22.6 ºC,
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),

2-bromo-5-(propan-2-yl)-1,3,4-thiadiazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-bromo-5-(propan-2-yl)-1,3,4-thiadiazole

Comprehensive Guide to 2-Bromo-5-(propan-2-yl)-1,3,4-thiadiazole (CAS No. 1019111-62-6): Properties, Applications, and Market Insights

2-Bromo-5-(propan-2-yl)-1,3,4-thiadiazole (CAS No. 1019111-62-6) is a specialized heterocyclic compound that has garnered significant attention in the field of organic chemistry and material science. This compound belongs to the thiadiazole family, known for its unique structural properties and wide-ranging applications. With the increasing demand for advanced chemical intermediates in pharmaceuticals, agrochemicals, and material engineering, 2-bromo-5-isopropyl-1,3,4-thiadiazole has emerged as a key player in research and industrial applications.

The molecular structure of 2-Bromo-5-(propan-2-yl)-1,3,4-thiadiazole features a five-membered ring containing sulfur and nitrogen atoms, along with a bromine substituent and an isopropyl group. This configuration imparts distinct electronic and steric properties, making it a valuable building block in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions, nucleophilic substitutions, and as a precursor for more complex heterocyclic systems. The presence of the bromine atom offers excellent opportunities for further functionalization, which is why this compound is frequently discussed in forums about organic synthesis and medicinal chemistry.

One of the most searched topics related to CAS 1019111-62-6 is its potential application in pharmaceutical research. Recent studies have highlighted the role of thiadiazole derivatives in drug discovery, particularly in the development of antimicrobial, antiviral, and anticancer agents. The 2-bromo-5-isopropyl-thiadiazole scaffold has shown promise in modulating biological activity, making it a subject of interest for medicinal chemists. Additionally, its use in agrochemical formulations has been explored, with some derivatives demonstrating herbicidal and fungicidal properties.

From an industrial perspective, the synthesis and scalability of 2-Bromo-5-(propan-2-yl)-1,3,4-thiadiazole are frequently discussed. Optimizing its production involves considerations such as yield, purity, and cost-effectiveness, which are critical for large-scale applications. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the growing demand from research institutions and manufacturers. The global market for thiadiazole-based compounds is expected to expand, driven by advancements in drug development and material science.

In the context of material science, 2-bromo-5-isopropyl-1,3,4-thiadiazole has been investigated for its potential in creating novel polymers and electronic materials. Its ability to act as a ligand or a cross-linking agent makes it valuable in designing functional materials with tailored properties. Researchers are particularly interested in its use in organic electronics, such as OLEDs and conductive polymers, where heterocyclic compounds play a pivotal role.

For those searching for CAS 1019111-62-6 suppliers or 2-bromo-5-(propan-2-yl)-1,3,4-thiadiazole price, it is essential to consider factors such as purity, packaging, and regulatory compliance. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure quality and safety. The compound is typically available in research quantities, with options for custom synthesis based on specific requirements.

Environmental and safety considerations are also critical when handling 2-Bromo-5-(propan-2-yl)-1,3,4-thiadiazole. While it is not classified as a hazardous substance under most regulations, proper storage and handling protocols should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and adhering to guidelines for chemical waste disposal.

In summary, 2-Bromo-5-(propan-2-yl)-1,3,4-thiadiazole (CAS No. 1019111-62-6) is a versatile compound with significant potential in multiple scientific and industrial domains. Its unique structural features, combined with its reactivity, make it a valuable tool for researchers and manufacturers alike. As interest in heterocyclic chemistry and specialty chemicals continues to grow, this compound is likely to remain a focal point in both academic and commercial settings.